Cas no 2097916-77-1 (1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea)

• Product Name: 1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea
• CAS No: 2097916-77-1
• MF: C₁₅H₁₄N₂O₃S₂
• MW: 334.413260936737
• CID: 6466865
• PubChem ID: 126852472
• Update Time: 2025-11-03

1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea
• F6506-2107
• AKOS032465617
• 1-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-2-yl)urea
• 1-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-3-thiophen-2-ylurea
• 2097916-77-1

• Inchi： 1S/C15H14N2O3S2/c18-14(17-13-4-2-8-22-13)16-10-15(19,11-5-6-20-9-11)12-3-1-7-21-12/h1-9,19H,10H2,(H2,16,17,18)
• InChI Key： ULDFUJGTLRDTJL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=COC=C1)(CNC(NC1=CC=CS1)=O)O

Computed Properties

• Exact Mass: 334.04458466g/mol
• Monoisotopic Mass: 334.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on 1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea

Recent Advances in the Study of 1-2-(Furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea (CAS: 2097916-77-1)

The compound 1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea (CAS: 2097916-77-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea with high purity and yield. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic asymmetric reactions to optimize the production process. The compound's structural complexity, featuring both furan and thiophene moieties, has been a focal point for synthetic chemists aiming to explore its full potential.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated promising results. The compound has shown notable efficacy in modulating specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, recent findings suggest that 1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea exhibits inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are critical targets in the treatment of inflammatory diseases.

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of cellular signaling pathways. Molecular docking studies and computational analyses have provided insights into the compound's binding affinity for various protein targets, suggesting its utility in drug design and development. Additionally, recent pharmacokinetic studies have evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential clinical application.

Despite these promising findings, challenges remain in the development of 1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, the compound 1-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)urea (CAS: 2097916-77-1) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models.